Cas no 16783-47-4 (Diazene,1-ethenyl-2-phenyl-)

Diazene,1-ethenyl-2-phenyl- structure
Diazene,1-ethenyl-2-phenyl- structure
Product Name:Diazene,1-ethenyl-2-phenyl-
CAS No:16783-47-4
MF:C8H8N2
MW:132.162521362305
CID:121888
PubChem ID:12823952
Update Time:2025-04-18

Diazene,1-ethenyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Diazene,1-ethenyl-2-phenyl-
    • ETHYLENEBISACRYLAMIDE
    • octa-2,6-dienediamide
    • Ethyleneazobenzene
    • ethenyl(phenyl)diazene
    • phenylazoethylene
    • 16783-47-4
    • DTXSID00708953
    • SCHEMBL3312600
    • Inchi: 1S/C8H8N2/c1-2-9-10-8-6-4-3-5-7-8/h2-7H,1H2/b10-9+
    • InChI Key: IQIJRJNHZYUQSD-MDZDMXLPSA-N
    • SMILES: N(/C1C=CC=CC=1)=N\C=C

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 86.2A^2
  • XLogP3: 2.6

Experimental Properties

  • PSA: 58.2
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